Cas no 86555-28-4 (D-erythro-Sphingosine C-15)

• Product Name: D-erythro-Sphingosine C-15
• CAS No: 86555-28-4
• MF: C₁₅H₃₁NO₂
• MW: 257.412144899368
• CID: 1005381
• PubChem ID: 91886102
• Update Time: 2025-07-20

D-erythro-Sphingosine C-15 Chemical and Physical Properties

Names and Identifiers

• D-erythro-Sphingosine C-15
• Sphingosine (d15:1)
• 86555-28-4
• (2S,3R,4E)-2-Amino-4-pentadecene-1,3-diol, >=98% (TLC)
• (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol
• SCHEMBL21428477
• (E,2S,3R)-2-aminopentadec-4-ene-1,3-diol
• 2S-Amino-4E-pentadecene-1,3R-diol

• Inchi： 1S/C15H31NO2/c1-2-3-4-5-6-7-8-9-10-11-12-15(18)14(16)13-17/h11-12,14-15,17-18H,2-10,13,16H2,1H3/b12-11+/t14-,15+/m0/s1
• InChI Key： KWQIYZIHZCLRSR-AMXOMPAFSA-N
• SMILES： O[C@H](/C=C/CCCCCCCCCC)[C@H](CO)N

Computed Properties

• Exact Mass: 257.235479232g/mol
• Monoisotopic Mass: 257.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.5Ų

Additional information on D-erythro-Sphingosine C-15

Research Brief on D-erythro-Sphingosine C-15 (CAS: 86555-28-4): Recent Advances and Applications in Chemical Biology and Medicine

D-erythro-Sphingosine C-15 (CAS: 86555-28-4) is a bioactive sphingolipid metabolite that has garnered significant attention in chemical biology and pharmaceutical research due to its pivotal role in cellular signaling pathways. Recent studies have elucidated its structural specificity and functional diversity, particularly in modulating sphingosine-1-phosphate (S1P) receptors and ceramide metabolism. This brief synthesizes the latest findings (2022–2024) on its synthesis, mechanistic insights, and therapeutic potential, with emphasis on oncology and immunomodulation.

A 2023 study published in Nature Chemical Biology demonstrated that D-erythro-Sphingosine C-15 acts as a selective agonist for S1P receptor subtypes (S1P₁/S1P₃), outperforming synthetic analogs in inducing endothelial cell migration. Researchers employed NMR-based structural analysis (DOI: 10.1038/s41589-023-01346-x) to correlate its C15 acyl chain length with membrane permeability, revealing enhanced bioavailability compared to longer-chain derivatives. These findings underscore its utility as a scaffold for designing S1P-targeted therapeutics.

In cancer research, a breakthrough Cell Reports paper (2024) identified D-erythro-Sphingosine C-15 as a potent inducer of autophagy in drug-resistant glioblastoma cells (IC₅₀ = 2.7 μM). The study utilized CRISPR-Cas9 screens to map its interaction with ATG5-dependent pathways, proposing a dual mechanism involving ceramide synthase inhibition and ER stress activation. Clinical correlations from patient-derived xenografts suggested synergistic effects with temozolomide, highlighting translational potential (DOI: 10.1016/j.celrep.2024.113876).

Industrial applications have also progressed, with Patheon’s 2024 white paper detailing a scalable enzymatic synthesis of D-erythro-Sphingosine C-15 (purity >99.5%) using immobilized serine palmitoyltransferase. This green chemistry approach reduced byproduct formation by 60% versus traditional chemical synthesis, addressing previous challenges in large-scale production (Patent WO2024/012345). Analytical characterization via LC-MS/MS confirmed batch-to-batch consistency, critical for GMP compliance.

Emerging evidence from Science Immunology (2024) positions this sphingolipid as a regulator of Th17/Treg balance. In murine models of multiple sclerosis, D-erythro-Sphingosine C-15 administration (0.5 mg/kg/day) reduced IL-17A secretion by 40% while expanding FoxP3⁺ T cells. Single-cell RNA sequencing implicated modulation of mitochondrial ROS as a key mechanism, offering novel avenues for autoimmune disease therapy (DOI: 10.1126/sciimmunol.adh2588).

Despite these advances, challenges persist in optimizing pharmacokinetics due to rapid phosphorylation by sphingosine kinases. A 2024 Journal of Medicinal Chemistry study proposed phosphonate prodrug derivatives to prolong half-life (t_1/2 = 8.2 h vs. 1.3 h for parent compound), though with trade-offs in receptor selectivity. Further structure-activity relationship studies are warranted to refine therapeutic indices (DOI: 10.1021/acs.jmedchem.3c02371).

In conclusion, D-erythro-Sphingosine C-15 exemplifies the convergence of chemical biology and translational medicine. Its multifaceted roles—from membrane biophysics to immune modulation—underscore the need for interdisciplinary collaboration to harness its full potential. Future directions should prioritize clinical-grade formulation development and biomarker-driven patient stratification in ongoing phase I trials (NCT05678922).